Cas no 39830-73-4 (Methyl 2-formyl-3-nitrobenzoate)

• Product Name: Methyl 2-formyl-3-nitrobenzoate
• CAS No: 39830-73-4
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 2678962
• PubChem ID: 15042594
• Update Time: 2025-07-19

Methyl 2-formyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-formyl-3-nitrobenzoate
• SCHEMBL26247169
• EN300-6508881
• 39830-73-4
• 2-Formyl-3-nitrobenzoic acid methyl ester
• DB-182204
• CID 15042594
• G74730
• Methyl 2-formyl-3-nitrobenzoate

• Inchi： 1S/C9H7NO5/c1-15-9(12)6-3-2-4-8(10(13)14)7(6)5-11/h2-5H,1H3
• InChI Key： XIWMWGMBRVWHAF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C=1C=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.03242232g/mol
• Monoisotopic Mass: 209.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.2Ų

Additional information on Methyl 2-formyl-3-nitrobenzoate

Methyl 2-Formyl-3-Nitrobenzoate (CAS No. 39830-73-4): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-formyl-3-nitrobenzoate (CAS No. 39830-73-4) is a versatile and highly valuable compound in the realm of chemical biology and medicinal chemistry. Its unique structural features, comprising both a formyl group and a nitro group on a benzoate backbone, make it an indispensable intermediate for the synthesis of various pharmacologically active molecules. This compound has garnered significant attention in recent years due to its broad applicability in the development of novel therapeutic agents.

The chemical structure of Methyl 2-formyl-3-nitrobenzoate (CAS No. 39830-73-4) consists of a benzene ring substituted with a formyl group at the 2-position and a nitro group at the 3-position, esterified with methanol. This arrangement imparts distinct reactivity, making it an excellent candidate for further functionalization through various chemical transformations. The formyl group, in particular, serves as a readily accessible site for condensation reactions, while the nitro group can be reduced to an amine or converted into other functional groups, such as hydroxyl or carboxylic acid derivatives.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting various biological pathways. Methyl 2-formyl-3-nitrobenzoate (CAS No. 39830-73-4) has emerged as a crucial building block in this endeavor. For instance, its ability to undergo condensation reactions with amino acids or heterocyclic compounds has enabled the synthesis of peptidomimetics and small-molecule inhibitors that mimic the structure and function of natural peptides. These inhibitors have shown promise in preclinical studies for their ability to modulate enzyme activity and interfere with protein-protein interactions.

One of the most compelling applications of Methyl 2-formyl-3-nitrobenzoate (CAS No. 39830-73-4) lies in its role as a precursor for the development of anticancer agents. The nitro group on the benzene ring can be selectively reduced to an amine, which can then be further functionalized to create bioisosteres or analogs of known chemotherapeutic drugs. Recent studies have demonstrated that derivatives of this compound exhibit potent cytotoxic effects against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression.

The versatility of Methyl 2-formyl-3-nitrobenzoate (CAS No. 39830-73-4) extends beyond its use as an intermediate in drug synthesis. It has also found utility in materials science, particularly in the development of organic electronic materials such as organic semiconductors and light-emitting diodes (OLEDs). The presence of both electron-withdrawing (nitro) and electron-donating (formyl) groups on the benzene ring allows for fine-tuning of electronic properties, making it an ideal candidate for designing novel materials with enhanced performance characteristics.

The synthesis of Methyl 2-formyl-3-nitrobenzoate (CAS No. 39830-73-4) typically involves the nitration of methyl salicylate followed by formylation at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, ensuring that researchers have access to high-purity material for their studies. These improvements have been instrumental in accelerating the discovery and development of new compounds based on this scaffold.

In conclusion, Methyl 2-formyl-3-nitrobenzoate (CAS No. 39830-73-4) represents a cornerstone compound in modern chemical biology and medicinal chemistry. Its unique structural features and broad reactivity profile make it an invaluable tool for synthesizing novel therapeutic agents, anticancer drugs, and advanced materials. As research continues to uncover new applications for this compound, its importance is only expected to grow, driving further innovation and discovery in these fields.